7-(2-fluorophenyl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one

• Molecular Formula: C17H11FN4OS
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 7-(2-fluorophenyl)-3-(4-methylphenyl)-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one
• InChI: InChI=1S/C17H11FN4OS/c1-10-6-8-11(9-7-10)14-16(23)22-17(20-19-14)24-15(21-22)12-4-2-3-5-13(12)18/h2-9H,1H3
• InChI Key: RHUIQMVFUFXUJQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C3N(C2=O)N=C(S3)C4=CC=CC=C4F

Description

7-(2-fluorophenyl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound belongs to the class of thiadiazolo triazinones, which have been studied for their biological activities.

Mechanism of Action

The mechanism of action of 7-(2-fluorophenyl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in inflammation, cancer, and neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that 7-(2-fluorophenyl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has biochemical and physiological effects on the body. It has been reported to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. The compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. In addition, it has been reported to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-(2-fluorophenyl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one in lab experiments is its potential to target multiple diseases. The compound has been shown to have anti-inflammatory, anti-cancer, and neuroprotective activities, making it a versatile tool for scientific research. However, one of the limitations of using this compound is its low yield in the synthesis process, which can make it difficult to obtain large quantities for experiments.

Future Directions

There are several future directions for the study of 7-(2-fluorophenyl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways it targets. Another direction is to explore its potential use in combination with other drugs for the treatment of various diseases. Additionally, future studies could focus on improving the synthesis method to increase the yield of the compound.

Synthesis Methods

The synthesis of 7-(2-fluorophenyl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has been reported in the literature. The synthesis involves the reaction of 2-fluoroaniline and 4-methylphenyl isothiocyanate in the presence of a base to form the intermediate, which is then cyclized with hydrazine hydrate to yield the final product. The yield of the synthesis is reported to be around 50%.

Scientific Research Applications

7-(2-fluorophenyl)-3-(4-methylphenyl)-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-4-one has been studied for its potential applications in scientific research. It has been reported to have anti-inflammatory, anti-cancer, and anti-tumor activities. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.